Cas no 716305-13-4 (4-Hydroxy-3-oxobutyl Mercapturic Acid)

• Product Name: 4-Hydroxy-3-oxobutyl Mercapturic Acid
• CAS No: 716305-13-4
• MF: C₉H₁₅NO₅S
• MW: 249.284101724625
• CID: 5720309
• Update Time: 2025-10-18

4-Hydroxy-3-oxobutyl Mercapturic Acid Chemical and Physical Properties

Names and Identifiers

• L-Cysteine, N-acetyl-S-(4-hydroxy-3-oxobutyl)-
• 4-Hydroxy-3-oxobutyl Mercapturic Acid

• Inchi： 1S/C9H15NO5S/c1-6(12)10-8(9(14)15)5-16-3-2-7(13)4-11/h8,11H,2-5H2,1H3,(H,10,12)(H,14,15)/t8-/m0/s1
• InChI Key： RJCFCZLNVYVUHE-QMMMGPOBSA-N
• SMILES： C(O)(=O)[C@H](CSCCC(=O)CO)NC(C)=O

Additional information on 4-Hydroxy-3-oxobutyl Mercapturic Acid

Recent Advances in the Study of 4-Hydroxy-3-oxobutyl Mercapturic Acid (CAS: 716305-13-4) and Its Implications in Chemical Biology and Medicine

4-Hydroxy-3-oxobutyl Mercapturic Acid (HOBA-MA), with the CAS number 716305-13-4, is a mercapturic acid conjugate that has garnered significant attention in recent years due to its role as a biomarker for exposure to reactive carbonyl species (RCS) such as acrolein and crotonaldehyde. These RCS are known to be involved in oxidative stress and inflammation, which are key pathways in various diseases, including cancer, cardiovascular disorders, and neurodegenerative conditions. This research brief synthesizes the latest findings on HOBA-MA, focusing on its analytical detection, biological significance, and potential therapeutic applications.

Recent studies have highlighted the utility of HOBA-MA as a sensitive and specific biomarker for assessing exposure to acrolein, a highly reactive α,β-unsaturated aldehyde found in tobacco smoke, environmental pollutants, and endogenous lipid peroxidation products. Advanced analytical techniques, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), have been employed to quantify HOBA-MA in biological matrices like urine and plasma. These methods have demonstrated high accuracy and reproducibility, enabling researchers to correlate HOBA-MA levels with disease risk and progression.

In the context of chemical biology, HOBA-MA has been investigated for its role in detoxification pathways. Mercapturic acids are end-products of the glutathione conjugation pathway, which is critical for the elimination of electrophilic toxins. HOBA-MA, in particular, is formed via the conjugation of acrolein with glutathione, followed by enzymatic processing. Recent work has elucidated the kinetics of this pathway, revealing how variations in glutathione S-transferase (GST) activity can influence HOBA-MA production and, consequently, an individual's susceptibility to acrolein-induced toxicity.

From a medical perspective, elevated levels of HOBA-MA have been associated with several pathological conditions. For instance, a 2023 study published in Free Radical Biology and Medicine reported significantly higher urinary HOBA-MA concentrations in patients with chronic obstructive pulmonary disease (COPD) compared to healthy controls, suggesting its potential as a non-invasive biomarker for disease monitoring. Additionally, preclinical studies have explored the therapeutic targeting of HOBA-MA-forming pathways to mitigate acrolein-mediated tissue damage, particularly in neurodegenerative models such as Alzheimer's disease.

Looking ahead, ongoing research aims to expand the applications of HOBA-MA beyond biomarker analysis. For example, novel drug delivery systems are being designed to leverage the HOBA-MA pathway for the targeted release of therapeutics in tissues with high oxidative stress. Furthermore, the development of HOBA-MA analogs as potential inhibitors of RCS-induced damage represents a promising avenue for drug discovery. These efforts underscore the growing importance of HOBA-MA in bridging chemical biology and translational medicine.

In conclusion, 4-Hydroxy-3-oxobutyl Mercapturic Acid (CAS: 716305-13-4) continues to emerge as a pivotal molecule in understanding and addressing the health impacts of reactive carbonyl species. Its dual role as a biomarker and a participant in detoxification pathways offers unique opportunities for advancing both diagnostic and therapeutic strategies. Future research should focus on validating its clinical utility and exploring its mechanistic underpinnings in greater detail to unlock its full potential in precision medicine.